4-Benzyl-1-[(ethoxycarbonyl)acetyl]-piperazine

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: ethyl 3-(4-benzylpiperazin-1-yl)-3-oxopropanoate
• InChI: InChI=1S/C16H22N2O3/c1-2-21-16(20)12-15(19)18-10-8-17(9-11-18)13-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
• InChI Key: OWXCNZRUHGMTPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)N1CCN(CC1)CC2=CC=CC=C2

Description

4-Benzyl-1-[(ethoxycarbonyl)acetyl]-piperazine is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (-20° C.) and stirred solution of N-benzylpiperazine (10 g, 56.7 mmol) and triethylamine (8.7 ml, 62.4 mmol) in dichloromethane (200 ml) was added ethyl malonyl chloride (8.5 ml, 66.4 mmol) over 10 minutes, under nitrogen. The mixture was allowed to warm to room temperature and it was stirred for 1 hour before water (100 ml) and diethyl ether (500 ml) were added. The organic phase was decanted off, washed with water (1×70 ml), 10% aqueous sodium bicarbonate (1×75 ml), brine (1×75 ml), then dried (MgSO4) and concentrated. Flash chromatography of the residue (silica gel, ethyl acetate-ethanol, 95:5) afforded 9.53 g (58%) of the title compound as a colourless oil; δH (360 MHz, CDCl3), 1.28 (3H, t, J=7.2 Hz), 2.48 (4H, br s), 3.45 (2H, s), 3.47 (2H, br s), 3.56 (2H, br s), 3.68 (2H, br s), 4.19 (2H, q, J=7.2 Hz), 7.24-7.36 (5H, m); m/e (ES) 291 (M+ +1).